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Compound of Interest

(R)-2-amino-3-
Compound Name:
cyclopentylpropanoic acid

Cat. No.: B555625

The molecular weight of a chemical compound is a fundamental physical property, representing
the mass of one mole of the substance. It is calculated by summing the atomic weights of all
constituent atoms in its molecular formula.

Molecular Formula

The molecular formula for (R)-2-amino-3-cyclopentylpropanoic acid is determined to be
CsH1sNOz. The stereoisomer designation "(R)" does not alter the elemental composition or,
consequently, the molecular weight.[1]

Atomic Weights of Constituent Elements

The calculation of the molecular weight is based on the atomic weights of its constituent
elements: Carbon (C), Hydrogen (H), Nitrogen (N), and Oxygen (O). The standard atomic
weights for these elements are provided in the table below.
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Atomic Weight  Total Weight (

Element Symbol Quantity

(g/mol) g/mol )
Carbon C 8 12.011 96.088
Hydrogen H 15 1.008 15.120
Nitrogen N 1 14.007 14.007
Oxygen O 2 15.999 31.998

Note: Atomic weights are based on standard IUPAC values and may vary slightly based on
isotopic composition.[2][3][4][5][6][71[8][9][10][11]

Calculation of Molecular Weight
The molecular weight is the sum of the total weights of each element in the molecule.
Molecular Weight = (8 x 12.011) + (15 x 1.008) + (1 x 14.007) + (2 x 15.999) = 157.213 g/mol

The calculated molecular weight for (R)-2-amino-3-cyclopentylpropanoic acid is 157.213
g/mol .

Visualization of Molecular Composition

The following diagram illustrates the elemental contribution to the final molecular weight of
(R)-2-amino-3-cyclopentylpropanoic acid.
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Molecular Weight Composition of CsH1sNO2

Constituent Elements Atomic Weights (g/mol) Total Elemental Weights (g/mol)
Oxygen (O)
2 atoms 15.999 g 31.998
Nitrogen (N) N
1 atom 14.007 g 14.007
Molecular Weight
157.213 g/mol
Giydrogeni(t) 1.008 N 15.120
15 atoms
Carbon (C) @ . 96.088
8 atoms

Click to download full resolution via product page

Elemental contribution to the molecular weight.

Experimental Protocols

The determination of molecular weight as presented is a theoretical calculation based on the
molecular formula and standard atomic weights. As such, experimental protocols for this
calculation are not applicable. In a laboratory setting, the molecular weight of (R)-2-amino-3-
cyclopentylpropanoic acid would be confirmed using techniques such as mass spectrometry,
which provides a direct measurement of the mass-to-charge ratio of ionized molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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